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Cat. No.: B1235883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimentally determined half-life values for

the radionuclide Polonium-215 (Po-215). It is intended to serve as a resource for researchers

and professionals who require accurate nuclear data for their work, particularly in the fields of

nuclear medicine and drug development where alpha-emitting isotopes are of growing interest.

This document summarizes quantitative data, details the experimental protocols used in key

measurements, and visualizes the decay process and measurement principles.

Data Presentation: Half-Life of Polonium-215
The half-life of Polonium-215 has been measured by various researchers. The data presented

below summarizes the results from key studies, demonstrating a consistent value across

different measurements. The primary method for determining such a short half-life is the

delayed coincidence technique.
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Reporting
Group/Publication

Measured Half-Life (ms) Experimental Method

Takács et al. (2023)[1] 1.781 (5)
Liquid Scintillation Counting

(Delayed Coincidence)

Laboratoire National Henri

Becquerel (LNHB/CEA)[2]
1.781 (4) Not specified in snippet

Nuclear Data Sheets 1.781 Not specified in snippet

Experimental Protocols
The accurate determination of the extremely short half-life of Po-215 necessitates specialized

techniques. The delayed coincidence method is the primary approach employed, which

involves time-correlating sequential decay events. A recent and notable implementation of this

method utilized liquid scintillation counting.

Delayed Coincidence Method using Liquid Scintillation
Counting
This method, as described in the work by Takács et al. (2023), leverages the decay chain of a

parent radionuclide to measure the lifetime of the short-lived Po-215 isotope.[1][3]

1. Sample Preparation:

A source of Radium-223 (²²³Ra) is introduced into a liquid scintillator cocktail.[4] ²²³Ra is a

convenient parent nuclide as it initiates a decay chain that includes Po-215.[4]

The activity of the source is kept low to ensure that the average time between random

(uncorrelated) alpha decays is significantly longer than the half-life of Po-215. This minimizes

the probability of accidental coincidences.[3]

2. Detection and Data Acquisition:

The liquid scintillation counter detects the flashes of light produced by the alpha and beta

particles emitted during the decay sequence.
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A digital data acquisition system is used to record the time of each detected event with high

precision.[3]

3. Coincidence Timing:

The measurement relies on the following decay sequence: ²¹⁹Rn → ²¹⁵Po → ²¹¹Pb.

The alpha decay of Radon-219 (²¹⁹Rn) serves as the "start" signal.

The subsequent alpha decay of its daughter nuclide, Polonium-215 (²¹⁵Po), provides the

"stop" signal.

The time difference between these two events corresponds to the lifetime of an individual

Po-215 nucleus.

4. Data Analysis:

By collecting a large number of these start-stop event pairs, a distribution of the lifetimes of

Po-215 is generated.

This time distribution follows an exponential decay curve.

The half-life of Po-215 is determined by fitting an exponential function to this distribution.

Uncorrelated alpha decays contribute to a constant background which is accounted for in the

analysis.[3]

Mandatory Visualization
The following diagrams illustrate the key aspects of the Po-215 half-life measurement process.

Key Decay Sequence for Measurement

223Ra 219Rnα (11.43 d) 215Po

α (3.96 s)
START Signal 211Pb

α (1.781 ms)
STOP Signal
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Caption: Decay chain of ²²³Ra leading to the production and decay of ²¹⁵Po.
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Caption: Workflow for the delayed coincidence measurement of Po-215 half-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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